Cas no 81645-68-3 (Ornithine, 2-(difluoromethyl)-, hydrochloride)

• Product Name: Ornithine, 2-(difluoromethyl)-, hydrochloride
• CAS No: 81645-68-3
• MF: C₆H₁₃ClF₂N₂O₂
• MW: 218.629427671432
• CID: 703474
• PubChem ID: 57004
• Update Time: 2025-04-19

Ornithine, 2-(difluoromethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ornithine, 2-(difluoromethyl)-, hydrochloride
• (2S)-2,5-diamino-2-(difluoromethyl)pentanoic acid,hydrochloride
• D,L-alpha-Difluoromethylornithine hydrochloride
• DFMO;MDL71782;RMI71782;-difluoromethylornithine
• Eflornithine . HCl . HO;DFMO . HCl . HO;alpha-Difluoromethylornithine . HCl . HO
• NSC 270295
• 2-(Difluoromethyl)-DL-ornithine hydrochloride
• 2,5-diamino-2-(difluoromethyl)pentanoic acid;hydrochloride
• Eflornithine (hydrochloride)
• Eflornithine hydrochloride anhydrous
• 2,5-DIAMINO-2-(DIFLUOROMETHYL)PENTANOIC ACID, MONOHYDROCHLORIDE
• MLS000069341
• DFMO hydrochloride
• FT-0630774
• DL-
• SCHEMBL3022583
• NCGC00261114-01
• EN300-6486829
• Tox21_500429
• DL-2-(Difluoromethyl)-ornithine hydrochloride
• EFLORNITHINE HYDROCHLORIDE
• DFMO HCl;Eflornithine HCl
• NS00090213
• Q27291165
• DL-Ornithine, 2-(difluoromethyl)-, monohydrochloride
• H-alpha-Difluoro-Me-DL-Orn-OH . HCl . HO
• SR-01000076229
• AC-388
• SMR000058442
• A836749
• E0947
• DFMO HCl
• 2-(Difluoromethyl)ornithine hydrochloride
• NSC270295
• 2,5-diamino-2-(difluoromethyl)pentanoic acid hydrochloride;Eflornithine HCl
• EU-0100429
• DFMO;MDL71782;RMI71782;alpha-difluoromethylornithine
• a-Difluoromethylornithin
• NSC-337250
• Ornithine, 2-(difluoromethyl)-, monohydrochloride
• NCGC00093850-01
• DL-alpha-Difluoromethylornithine HCl
• MFCD00274036
• BCP11748
• LP00429
• A-Difluoromethylornithine hydrochloride
• CCRIS 5805
• .alpha.-DFMO HCl
• A836071
• SR-01000076229-1
• Eflornithine HCl H;DFMO HCl H;-Difluoromethylornithine HCl H
• AKOS015895186
• DTXSID601019072
• 2-(Difluoromethyl)-DL-ornithine monohydrochloride
• 2,5-bis(azanyl)-2-[bis(fluoranyl)methyl]pentanoic acid hydrochloride
• DL- alpha -Difluoromethylornithine hydrochloride
• CHEMBL536971
• NSC 337250
• Eflornithine Hydrocloride
• KS-1261
• 2-(Difluoromethyl)-DL-ornithine HCl
• dfmo
• CCG-221733
• H-alpha-Difluoro-Me-DL-Orn-OH HCl HO
• EINECS 269-532-0
• HY-B0744A
• Eflornithinehydrochloride
• UNII-UO07O10TCJ
• DL-Ornithine, monohydrochloride
• 81645-68-3
• DL-alpha-Difluoromethylornithine hydrochloride hydrate
• DL-alpha-Difluoromethylornithine hydrochloride
• NSC-270295
• L-EFLORNITHINE HYDROCHLORIDE
• EFLORNITHINE HYDROCHLORIDE [MI]
• 68278-23-9
• 2,5-diamino-2-(difluoromethyl)pentanoic acid hydrochloride
• (RS)-eflornithine hydrochloride
• Vaniqa
• MLS001332583
• UO07O10TCJ
• Opera_ID_46
• H--Difluoro-Me-DL-Orn-OH HCl H

• Inchi： 1S/C6H12F2N2O2.ClH/c7-4(8)6(10,5(11)12)2-1-3-9;/h4H,1-3,9-10H2,(H,11,12);1H
• InChI Key： VKDGNNYJFSHYKD-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C(=O)O)(CCCN)N)F

Computed Properties

• Exact Mass: 218.0633617g/mol
• Monoisotopic Mass: 218.0633617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų